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Compound of Interest

Histamine bisphosphate
Compound Name:

monohydrate
CAS No.: 23297-93-0; 51-74-1
Cat. No.: B2372502

Get Quote

Abstract & Core Directive

Histamine Bisphosphate (Histamine Diphosphate) is the standard salt form utilized for
bronchoprovocation challenges, positive controls in allergy skin testing, and in vitro receptor
signaling studies. While chemically robust in its crystalline form, it exhibits significant
hygroscopicity and photosensitivity in solution.

This guide moves beyond generic safety data sheets to provide a field-validated protocol for
maintaining compound integrity. The critical error in histamine research is often the failure to
account for the salt-to-base stoichiometric conversion and the rapid degradation of dilute
solutions exposed to light.

Physicochemical Profile & Stoichiometry

Researchers must distinguish between the salt weight and the active base weight. Histamine
bisphosphate is a diphosphate salt, meaning the bulk powder contains a significant mass of
phosphate counter-ions.
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Table 1: Chemical Specifications

Property Specification Notes
] Histamine Bisphosphate Also known as Histamine Acid
Chemical Name
Monohydrate Phosphate
CAS Number 51-74-1
CsHoNs[1][2][3][4][5] - 2H3POa4
Formula
- H20
Molecular Weight 325.15 g/mol Includes water of hydration
Histamine Base MW 111.15 g/mol Active moiety
) 2.93 mg Salt = 1 mg Active
Conversion Factor 2.93
Base
Solubility Water (>100 mg/mL), DMSO Insoluble in ether/ethanol
White to off-white crystalline Discoloration (yellowing)
Appearance o S
powder indicates oxidation

Critical Calculation: To prepare a solution equivalent to 10 mM Histamine Base:

Storage Architecture

Histamine bisphosphate is prone to hydrolysis if moisture is introduced and photo-oxidation in
solution.

Table 2: Storage Matrix
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. . Critical
State Condition Temp Shelf Life .
Precaution

Warm to RT
) before opening
Bulk Powder Desiccated, Dark  -20°C 3 Years
to prevent

condensation.

Aliguot to avoid
) Aqueous (pH 3-
Stock Solution 6) -20°C 6 Months freeze-thaw
cycles.

Protect from
Working Soln Buffer/Media 4°C < 24 Hours light. Degrades
rapidly at RT.

_— . Stable for transit
Shipping Ambient RT < 2 Weeks )
if sealed and dry.

Protocol: Handling & Reconstitution
The "Dry-Box" Principle

Due to hygroscopicity, the powder will absorb atmospheric water, altering the effective mass.

o Equilibration: Allow the vial to reach room temperature (approx. 30 mins) inside the
desiccator before opening.

» Weighing: Use anti-static weighing boats. Do not return unused powder to the stock vial.
» Solvent Choice:
o In Vivo/Cell Culture: Sterile Water or PBS.

o Chemical Synthesis: Anhydrous DMSO.

Reconstitution Workflow

The following diagram outlines the logic flow for preparing stable aliquots, integrating safety
checks for aerosolization (a potent bronchoconstrictor).
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Figure 1: Step-by-step reconstitution workflow ensuring sterility and compound stability.
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Self-Validating QC Protocols

To ensure "Trustworthiness" in your data, verify the compound before use.

A. Visual Integrity (Immediate)

o Pass: Powder is white/crystalline.[5] Solution is clear and colorless.

» Fail: Powder is clumped (moisture damage) or yellow (oxidation). Solution has precipitate.

B. The Pauly Reaction (Qualitative ID)

If the identity of an old vial is in question, the Pauly reaction detects the imidazole ring.
e Mix Sulfanilic acid with Sodium Nitrite (diazotization).
¢ Add to Histamine solution in alkaline conditions (Sodium Carbonate).

o Result: Intense Cherry-Red color confirms Histamine presence [1].

C. HPLC Validation (Quantitative)
For GLP studies, monitor degradation (N-methylation or oxidation products).

e Column: C18 Reverse Phase.

o Mobile Phase: Phosphate buffer (pH 3.0) with ion-pairing agent (e.g., octanesulfonic acid) to
retain the polar histamine.

e Detection: UV at 210-220 nm.

Biological Context: Receptor Signaling[7]

Histamine bisphosphate acts as a nhon-selective agonist. Understanding the downstream
pathways is vital for interpreting assay results.
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Figure 2: Primary signaling cascades activated by Histamine Bisphosphate (H1 and H2

pathways).

Safety & Toxicity (HSE)

e Hazard: Potent vasodilator and bronchoconstrictor.

e Symptoms: Flushing, headache, hypotension, bronchospasm.[6]

o Antidote: Epinephrine (physiological antagonist) and Antihistamines (e.g., Diphenhydramine).

» Disposal: Neutralize with bleach (hypochlorite) to oxidize the imidazole ring before disposal

in chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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